Cas no 303148-56-3 (Ethyl 2-(3-(3-(hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate)

• Product Name: Ethyl 2-(3-(3-(hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate
• CAS No: 303148-56-3
• MDL: MFCD00243893
• CID: 4644496
• Update Time: 2025-06-11

Ethyl 2-(3-(3-(hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(([[3-(HYDROXYMETHYL)-8-METHOXY-3,4-DIHYDRO-2H-CHROMEN-4-YL](METHYL)AMINO]CARBOTHIOYL) AMINO)ACETATE
• Ethyl 2-({[[3-(hydroxymethyl)-8-methoxy-3,4-dihydr o-2H-chromen-4-yl](methyl)amino]carbothioyl} amin
• Ethyl 2-({[[3-(hydroxymethyl)-8-methoxy-3,4-dihydr o-2H-chromen-4-yl](methyl)amino]carbothioyl} a
• Ethyl 2-(3-(3-(hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate
• Glycine, N-[[[3,4-dihydro-3-(hydroxymethyl)-8-methoxy-2H-1-benzopyran-4-yl]methylamino]thioxomethyl]-, ethyl ester
• Ethyl ((3-(hydroxymethyl)-8-methoxychroman-4-yl)(methyl)carbamothioyl)glycinate

• MDL： MFCD00243893

Experimental Properties

• Melting Point: 151-153°C

Ethyl 2-(3-(3-(hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 2-(3-(3-(hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate

Ethyl 2-(3-(3-(Hydroxymethyl)-8-Methoxychroman-4-yl)-3-Methylthioureido)acetate (CAS No. 303148-56-3): A Comprehensive Overview

Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate (CAS No. 303148-56-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases and conditions. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate is a derivative of chroman, a class of compounds known for their diverse biological activities. The compound features a chroman ring system substituted with a hydroxymethyl group at the C-3 position and a methoxy group at the C-8 position. The thiourea moiety attached to the chroman ring further enhances its chemical diversity and biological potential. The ethyl ester group at the C-2 position adds to its solubility and stability properties.

The molecular formula of Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate is C₁₉H₂₅N₃O₅S, with a molecular weight of approximately 407.47 g/mol. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate involves several steps, each carefully optimized to ensure high yield and purity. One common synthetic route starts with the preparation of the chroman derivative by reacting 4-hydroxybenzaldehyde with an appropriate alcohol in the presence of an acid catalyst. The resulting chroman is then modified to introduce the hydroxymethyl and methoxy groups through selective functionalization reactions.

The thiourea moiety is introduced by reacting the modified chroman with methyl isothiocyanate in an appropriate solvent, followed by the formation of the ethyl ester group through esterification with ethanol. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing the use of hazardous reagents and improving overall process efficiency.

Biological Activities

Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate has been extensively studied for its potential biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The chroman ring system is known for its antioxidant capabilities, which can help protect cells from oxidative stress and damage caused by free radicals.

The thiourea moiety contributes to the compound's anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preclinical studies have shown that Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases.

In addition to its antioxidant and anti-inflammatory properties, recent research has highlighted the potential anti-cancer activity of Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in the treatment of various types of cancer.

Clinical Trials and Therapeutic Applications

The promising biological activities of Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in various disease models. These studies have provided valuable insights into the pharmacokinetics, pharmacodynamics, and toxicity profile of the compound.

Clinical trials are currently underway to assess the therapeutic potential of Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammation and oxidative stress. Further studies are needed to fully understand its long-term safety and efficacy.

Future Directions and Conclusion

The ongoing research on Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate highlights its potential as a novel therapeutic agent for various diseases characterized by oxidative stress, inflammation, and cancer. Future studies should focus on optimizing its formulation for improved bioavailability and developing targeted delivery systems to enhance its therapeutic effects.

In conclusion, Ethyl 2-(3-(3-(Hydroxymethyl)-8-methoxychroman-4-yl)-3-methylthioureido)acetate (CAS No. 303148-56-3) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further clinical development. Continued research efforts will undoubtedly contribute to our understanding of this compound's full therapeutic potential.